Cas no 1448054-38-3 (2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide)

• Product Name: 2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide
• CAS No: 1448054-38-3
• MF: C₁₇H₂₀BrNO₄S
• MW: 414.314002990723
• CID: 6329571
• PubChem ID: 71782077
• Update Time: 2025-06-11

2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide
• 2-BROMO-N-[2-HYDROXY-3-(4-METHOXYPHENYL)-2-METHYLPROPYL]BENZENESULFONAMIDE
• 2-bromo-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]benzene-1-sulfonamide
• 1448054-38-3
• F5857-4038
• AKOS024524203
• 2-bromo-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzenesulfonamide

• Inchi： 1S/C17H20BrNO4S/c1-17(20,11-13-7-9-14(23-2)10-8-13)12-19-24(21,22)16-6-4-3-5-15(16)18/h3-10,19-20H,11-12H2,1-2H3
• InChI Key： UUUVCHJAXOZJHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC(C)(CC1C=CC(=CC=1)OC)O)(=O)=O

Computed Properties

• Exact Mass: 413.02964g/mol
• Monoisotopic Mass: 413.02964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide

Comprehensive Overview of 2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide (CAS No. 1448054-38-3)

2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide (CAS No. 1448054-38-3) is a specialized organic compound with significant potential in pharmaceutical and material science research. This sulfonamide derivative features a unique molecular structure combining a bromobenzene core with a hydroxypropyl side chain and a methoxyphenyl group, making it a versatile intermediate for synthetic applications. Its structural complexity and functional groups have drawn attention in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide. Researchers are exploring its role in sustainable synthesis methods, aligning with the global push for eco-friendly pharmaceuticals. Computational studies using molecular docking tools suggest its potential as a scaffold for designing novel anti-inflammatory or antimicrobial agents, addressing common search queries like "sulfonamide-based drug candidates 2024" or "brominated compounds in medicinal chemistry."

The compound's CAS No. 1448054-38-3 serves as a critical identifier in regulatory and commercial databases, often linked to queries about patent status and supply chain availability. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity, a topic frequently searched by quality control professionals. Its hydroxy and methoxy groups contribute to solubility profiles, a key consideration in formulation development—another trending topic in pharmaceutical forums.

In material science, the bromine moiety in 2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide enables cross-coupling reactions, relevant to OLED materials and polymeric catalysts. This aligns with growing searches for "halogenated aromatic compounds in electronics." Stability studies under various pH conditions—often queried as "sulfonamide degradation pathways"—highlight its robustness in industrial applications.

Safety profiles of CAS No. 1448054-38-3 are meticulously documented, addressing concerns about handling protocols and waste disposal in compliance with REACH regulations. The compound's methylpropyl chain enhances metabolic stability, a feature explored in prodrug design—a hot topic in precision medicine discussions. Recent publications correlate its structural motifs with bioavailability enhancement, answering frequent queries like "how to improve drug absorption rates."

As synthetic methodologies advance, 2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide continues to gain traction in high-throughput screening libraries. Its combination of electrophilic (bromine) and nucleophilic (hydroxy) sites enables diverse derivatization, a subject covered in recent webinars on fragment-based drug design. The 4-methoxyphenyl group's role in π-stacking interactions further positions it as a candidate for protein-ligand binding studies.

Market analysts note rising demand for CAS No. 1448054-38-3 in contract research organizations, driven by its utility in structure-activity relationship (SAR) studies. FAQs about "scaling up sulfonamide synthesis" often reference this compound's optimized routes. Environmental fate studies—addressing queries like "biodegradability of brominated aromatics"—confirm its alignment with green chemistry principles when properly managed.

In summary, 2-bromo-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzene-1-sulfonamide represents a multifaceted research tool bridging medicinal chemistry, materials engineering, and process optimization. Its CAS No. 1448054-38-3 serves as a gateway to interdisciplinary applications, from small-molecule therapeutics to advanced functional materials, making it a compound of enduring scientific and industrial relevance.